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Compound of Interest

Compound Name: N-Boc-4-piperidinemethanol

Cat. No.: B043165

An In-depth Technical Guide to N-Boc-4-piperidinemethanol: Structure, Synthesis, and
Applications

Introduction

N-Boc-4-piperidinemethanol, also known as tert-butyl 4-(hydroxymethyl)piperidine-1-
carboxylate, is a versatile synthetic intermediate widely utilized in medicinal chemistry and drug
development.[1] Its structure incorporates a piperidine ring, a common scaffold in many
pharmaceuticals, with a Boc (tert-butyloxycarbonyl) protecting group on the nitrogen atom.[1]
This protecting group enhances the compound's stability and modulates its reactivity, making it
a valuable building block for the synthesis of complex molecules.[1] This guide provides a
comprehensive overview of the structure, synthesis, and applications of N-Boc-4-
piperidinemethanol for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

N-Boc-4-piperidinemethanol is characterized by a piperidine core functionalized with a
hydroxymethyl group at the 4-position and a Boc protecting group on the piperidine nitrogen.[2]

Chemical Identifiers and Properties:
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Property Value Reference
tert-butyl 4-

IUPAC Name (hydroxymethyl)piperidine-1- [21[3114]
carboxylate
N-tert-Butyloxycarbonyl-4-

Synonyms piperidinemethanol, 1-N-Boc- [1][3][5]
4-hydroxymethyl-piperidine

CAS Number 123855-51-6 [1][3][5]16]

Molecular Formula C11H21NO3 [L112][31[5][6]

Molecular Weight 215.29 g/mol [L][2][3]1[5]6]
White to off-white or yellowish

Appearance , _ [11[2]
solid/crystalline powder

Melting Point 60-82 °C [21[7]

Purity > 97-99% (GC) [11[4]

SMILES String

CC(C)
(C)OC(=0)N1CCC(CO)CC1

[4]

InChl Key

CTEDVGRUGMPBHE-
UHFFFAOYSA-N

[4]

Synthesis of N-Boc-4-piperidinemethanol

Several synthetic routes to N-Boc-4-piperidinemethanol have been reported. The choice of

method often depends on the starting materials, desired scale, and required purity.

Synthesis Route 1: Boc Protection of 4-
Piperidinemethanol

This is a direct approach involving the protection of the secondary amine of 4-

piperidinemethanol with di-tert-butyl dicarbonate (Bocz0).
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Boc Protection N-Boc-4-piperidinemethanol

Base

Caption: Boc protection of 4-piperidinemethanol.
Experimental Protocol:

In a reaction flask, dissolve 4-hydroxymethylpiperidine in dichloromethane and cool the
mixture in an ice bath.[6]

Add triethylamine to the solution.[6]

Slowly add a solution of di-tert-butyl dicarbonate in dichloromethane dropwise to the reaction
mixture while maintaining the ice bath temperature.[6]

Allow the reaction to warm to room temperature and stir overnight.[6]
Quench the reaction by adding water.[6]
Wash the organic layer with saturated sodium bicarbonate solution.[6]

Purify the product to obtain N-Boc-4-piperidinemethanol as a white powder.[6]
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Synthesis Route 2: Reduction of N-Boc-piperidine-4-
carboxylic acid

This method involves the reduction of the corresponding carboxylic acid to the primary alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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